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Nisotirostide (also known as LY3457263) is a synthetic peptide analog of Peptide YY (PYY)
currently under investigation by Eli Lilly and Company for its therapeutic potential in metabolic
diseases. As a long-acting agonist of the Neuropeptide Y receptor type 2 (Y2R), Nisotirostide
holds promise for the treatment of conditions such as type 2 diabetes and obesity. This
technical guide provides a comprehensive overview of its molecular structure and a detailed
exploration of its probable synthesis pathway, based on established methodologies for similar
acylated peptides.

Molecular Structure

Nisotirostide is a complex biomolecule composed of a 34-amino acid peptide backbone,
which is further modified by the attachment of a fatty acid moiety. This structural modification is
a key feature, designed to enhance the pharmacokinetic profile of the peptide, prolonging its
half-life and enabling less frequent administration.

The primary structure of the peptide component of Nisotirostide is a meticulously designed
sequence of amino acids. The entire molecule is C-terminally amidated. A significant
modification is the acylation of the lysine residue at position 5 with a linker and a fatty acid. This
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modification consists of two gamma-glutamic acid (Ggu) units and an 18-oxo-octadecanoic acid

(Oaa) moiety, connected via an amide bridge.

Table 1: Molecular Properties of Nisotirostide

Property Value Source(s)
Molecular Formula C230H343N59065 [1112][3]
Molecular Weight Approximately 4974.5 g/mol [1][2]13]
) ] PKPEKPGEDASPEEWQRYY
Peptide Sequence (Chain 1) [1]
AELRHYLNWLTRQRY-NH2
Modification (on Lysb5) Ggu-Ggu-Oaa (Amide bridge) [1]

Synthesis Pathway

While the precise, proprietary synthesis protocol for Nisotirostide is not publicly available, a

plausible and detailed synthesis pathway can be constructed based on established principles

of solid-phase peptide synthesis (SPPS) and subsequent chemical modifications commonly

employed for acylated peptides.

The synthesis of Nisotirostide can be logically divided into three main stages:

e Solid-Phase Peptide Synthesis (SPPS) of the Peptide Backbone: The linear peptide chain is

assembled on a solid support (resin).

e On-Resin Acylation of the Lysine Side Chain: The fatty acid moiety is selectively attached to

the lysine residue while the peptide is still anchored to the resin.

» Cleavage, Deprotection, and Purification: The final peptide is cleaved from the resin, all

protecting groups are removed, and the crude product is purified to a high degree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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